Ethyl Isoquinoline-1-carboxylate
Overview
Description
Ethyl Isoquinoline-1-carboxylate, also known as ethyl 1-isoquinolinecarboxylate, is a chemical compound that belongs to the class of isoquinoline carboxylic acid derivatives. It is a colorless to pale yellow liquid with a molecular formula of C12H11NO2 and a molecular weight of 201.22 g/mol. This compound has been widely used in scientific research due to its diverse biological activities and potential therapeutic applications.
Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl Isoquinoline-1-carboxylate and its derivatives have been extensively studied in the context of organic synthesis and chemical reactions. For instance, Yavari, Hossaini, and Sabbaghan (2006) demonstrated the synthesis of pyrrolo[2,1-a]isoquinolines through the reaction of activated acetylenes and isoquinoline in the presence of ethyl bromopyruvate, resulting in good yields of the product (Yavari, Hossaini, & Sabbaghan, 2006). Additionally, Yadav et al. (2004) described the ring expansion of activated quinolines and isoquinolines to produce ethyl 1H-benzo[b]azepine-1-carboxylate and ethyl 3H-benzo[d]azepine-3-carboxylate, highlighting an unexpected reaction pathway and high selectivity (Yadav et al., 2004).
Potential in Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their potential applications. For example, Ivashchenko et al. (2014) explored the synthesis and antiviral activity of various substituted 1H-indole-3-carboxylic acid ethyl esters and their derivatives, though these compounds were found not to be active against certain viruses (Ivashchenko et al., 2014).
Applications in Spectroscopy and Luminescence
The spectral properties and applications of derivatives of this compound have been investigated in the field of spectroscopy and luminescence. Galunov et al. (2003) studied the spectral properties of various isoquinolinone derivatives, finding that these compounds exhibited bright fluorescence and have potential applications as fluorescent markers for biomedical applications (Galunov et al., 2003).
Mechanism of Action
Target of Action
Ethyl Isoquinoline-1-carboxylate is a derivative of the quinoline family . Quinoline and its derivatives have been found to have a broad range of biological activities . .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to a variety of therapeutic activities .
Biochemical Pathways
Quinoline derivatives have been found to affect a variety of biochemical pathways, leading to their broad range of biological activities .
Result of Action
Quinoline derivatives have been found to have a variety of therapeutic activities, including antibacterial, antifungal, antimalarial, anthelmintic, anticonvulsant, cardiotonic, anti-inflammatory, and analgesic activities .
Action Environment
The synthesis of quinoline derivatives has been found to be influenced by various reaction conditions .
properties
IUPAC Name |
ethyl isoquinoline-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-2-15-12(14)11-10-6-4-3-5-9(10)7-8-13-11/h3-8H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHWSDJZSKWUHTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70446052 |
Source
|
| Record name | Ethyl Isoquinoline-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70446052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50458-78-1 |
Source
|
| Record name | Ethyl Isoquinoline-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70446052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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